Cas no 136382-01-9 (2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one)

• Product Name: 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one
• CAS No: 136382-01-9
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD21975299
• CID: 1246078
• PubChem ID: 15725275
• Update Time: 2025-06-08

2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)-
• 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one
• CBXARLPEXZEGOM-UHFFFAOYSA-N
• SCHEMBL16632883
• 136382-01-9
• EN300-23925613
• 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethanone

• MDL： MFCD21975299
• Inchi： 1S/C11H13BrO2/c1-7-4-8(2)11(9(13)6-12)10(5-7)14-3/h4-5H,6H2,1-3H3
• InChI Key： CBXARLPEXZEGOM-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC(C)=CC=1C)OC)=O

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one

Introduction to 2-Bromo-1-(2-Methoxy-4,6-Dimethylphenyl)ethan-1-one (CAS No. 136382-01-9)

2-Bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one (CAS No. 136382-01-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo substituent, a methoxy group, and two methyl groups attached to a phenyl ring. These functional groups contribute to its reactivity and potential applications in various chemical reactions and biological processes.

The molecular formula of 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one is C₁₂H₁₅BrO₂, and its molecular weight is 267.15 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. Its physical and chemical properties make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

In the realm of organic synthesis, 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one serves as a valuable building block for the preparation of various functionalized compounds. The bromo group can be readily converted into other functional groups through substitution reactions, such as nucleophilic substitution or cross-coupling reactions. For instance, it can be used in Suzuki-Miyaura coupling reactions to introduce aryl or vinyl groups, thereby expanding the structural diversity of the final products.

The methoxy and methyl groups on the phenyl ring enhance the compound's stability and reactivity. The methoxy group can act as a directing group in electrophilic aromatic substitution reactions, facilitating the introduction of additional substituents at specific positions on the ring. This property makes 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one particularly useful in the synthesis of complex natural products and pharmaceutical intermediates.

In medicinal chemistry, 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example, researchers have investigated its ability to inhibit kinases, which are key targets in cancer therapy. The bromo group can be modified to enhance binding affinity and selectivity towards specific kinases, making it a valuable scaffold for drug discovery.

Beyond its use in enzyme inhibition, 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one has also been studied for its anti-inflammatory properties. In vitro assays have demonstrated that derivatives of this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The biological activity of 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one is not limited to enzyme inhibition and anti-inflammatory effects. Recent research has also explored its potential as an antimicrobial agent. Studies have shown that certain derivatives exhibit potent activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. This makes it an attractive candidate for the development of new antibiotics to combat emerging antibiotic resistance.

In addition to its direct biological activities, 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one can serve as a key intermediate in the synthesis of other bioactive compounds. For instance, it can be used to prepare prodrugs that are designed to improve the pharmacokinetic properties of existing drugs. Prodrugs are inactive precursors that are converted into their active forms within the body through metabolic processes. By modifying the structure of 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one, researchers can optimize factors such as solubility, stability, and bioavailability.

The versatility of 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one extends beyond medicinal chemistry into other areas of chemical research. In materials science, it has been used as a monomer for the synthesis of functional polymers with unique properties. These polymers can be tailored for applications ranging from drug delivery systems to electronic materials.

In conclusion, 2-bromo-1-(2-methoxy-4,6-dimethylphenyl)ethan-1-one (CAS No. 136382-01-9) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop new drugs and materials with improved properties and enhanced biological activities. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.